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For Researchers, Scientists, and Drug Development Professionals

Introduction
Lamalbid, an iridoid glycoside, is a significant bioactive compound found in plants of the

Lamium genus, notably Lamium album (white dead-nettle).[1][2] It is recognized for its potential

anti-inflammatory properties.[2] Accurate and precise quantification of Lamalbid is crucial for

the standardization of herbal extracts and in the development of phytopharmaceuticals. This

application note provides a detailed, validated High-Performance Liquid Chromatography with

Diode-Array Detection (HPLC-DAD) method for the quantification of Lamalbid. The protocol is

based on a published study by Czerwińska et al. (2020), which established a specific, accurate,

and precise method for this purpose.[1][3][4]

Quantitative Data Summary
The following tables summarize the validation parameters of the HPLC-DAD method for the

quantification of Lamalbid.

Table 1: Method Validation Data for Lamalbid Quantification[4]
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Parameter Value

Linearity Range (µg/mL) 1.0 - 200.0

Regression Equation y = 14.861x - 3.484

Correlation Coefficient (r²) 0.9998

Limit of Detection (LOD) (µg/mL) 0.23

Limit of Quantification (LOQ) (µg/mL) 0.69

Table 2: Precision of the HPLC-DAD Method for Lamalbid[4]

Parameter Repeatability (RSD %)
Intermediate Precision
(RSD %)

Intra-day

Concentration 1 (µg/mL) 1.34 1.87

Concentration 2 (µg/mL) 0.98 1.54

Concentration 3 (µg/mL) 0.76 1.21

Inter-day

Day 1 vs. Day 2 2.11 2.54

Day 1 vs. Day 3 2.34 2.87

Day 2 vs. Day 3 1.98 2.43

Table 3: Accuracy of the HPLC-DAD Method (Recovery Study)[4]
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Spiked
Concentration
(µg/mL)

Measured
Concentration
(µg/mL)

Recovery (%) RSD (%)

50.0 49.87 99.74 1.23

100.0 101.23 101.23 0.98

150.0 148.99 99.33 1.11

Experimental Protocol
This protocol details the materials and procedures for the quantification of Lamalbid in plant

extracts.

Materials and Reagents
Lamalbid reference standard

Acetonitrile (HPLC grade)

Formic acid (analytical grade)

Ultrapure water

Methanol (HPLC grade)

Syringe filters (0.22 µm)

Equipment
High-Performance Liquid Chromatography (HPLC) system equipped with a Diode-Array

Detector (DAD)

Analytical balance

Ultrasonic bath

Vortex mixer
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Centrifuge

Pipettes and general laboratory glassware

Chromatographic Conditions
Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid in

acetonitrile

Gradient Program:

0-10 min: 5-15% B

10-25 min: 15-30% B

25-35 min: 30-50% B

35-40 min: 50-95% B

40-45 min: 95% B (isocratic)

45-50 min: 95-5% B (return to initial conditions)

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 25 °C

Detection Wavelength: 240 nm[4][5]

Sample Preparation (from Lamium album flowers)
Extraction:

Accurately weigh 1.0 g of powdered, dried plant material.
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Add 20 mL of the extraction solvent (e.g., aqueous or ethanolic-aqueous solution).

Perform ultrasonic-assisted extraction for 30 minutes at room temperature.

Centrifugation:

Centrifuge the extract at 4000 rpm for 10 minutes.

Filtration:

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

Analysis:

Inject 10 µL of the filtered sample into the HPLC-DAD system.

Standard Solution Preparation
Stock Solution:

Accurately weigh 10 mg of Lamalbid reference standard and dissolve it in 10 mL of

methanol to obtain a stock solution of 1000 µg/mL.

Working Solutions:

Prepare a series of working standard solutions by diluting the stock solution with the

mobile phase to achieve concentrations within the linearity range (e.g., 1.0, 5.0, 10.0,

50.0, 100.0, 150.0, 200.0 µg/mL).

Data Analysis
Identify the Lamalbid peak in the sample chromatogram by comparing its retention time with

that of the reference standard.

Quantify the amount of Lamalbid in the sample by using the calibration curve generated

from the peak areas of the standard solutions.

Visualized Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1258926?utm_src=pdf-body
https://www.benchchem.com/product/b1258926?utm_src=pdf-body
https://www.benchchem.com/product/b1258926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Standard Preparation

HPLC-DAD Analysis

Data Processing & Quantification

Weigh Plant Material

Ultrasonic Extraction

Add Solvent

Centrifugation

Filtration (0.22 µm)

Inject Sample/Standard (10 µL)

Weigh Lamalbid Standard

Prepare Stock Solution

Dissolve in Methanol

Prepare Working Solutions

Dilute

Chromatographic Separation
(C18 Column, Gradient Elution)

Diode-Array Detection
(240 nm)

Peak Identification & Integration

Generate Calibration Curve

From Standards

Quantify Lamalbid in Sample

From Sample

Click to download full resolution via product page

Caption: Experimental workflow for Lamalbid quantification by HPLC-DAD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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